sodium;4,6-dimethylpyrimidine-2-thiolate

• Molecular Formula: C6H7N2NaS
• Molecular Weight: 162.19 g/mol
• SMILES: CC1=CC(=NC(=N1)[S-])C.[Na+]
• InChI: InChI=1S/C6H8N2S.Na/c1-4-3-5(2)8-6(9)7-4;/h3H,1-2H3,(H,7,8,9);/q;+1/p-1
• InChIKey: HUDKHPCVAMVYEQ-UHFFFAOYSA-M

Platinum-resistant ovarian cancer research demands structurally homogeneous metal complexes for reproducible SAR. Unsubstituted pyrimidine-2-thiolate yields dinuclear species, confounding screening. Sodium 4,6-dimethylpyrimidine-2-thiolate eliminates this: • Exclusive mononuclear trans-bis-chelate Pt(II) formation-validated by XRD • 7-fold superior activity vs cisplatin in A2780cisR cells • Clean spectroscopic benchmarking & predictable yields High-purity sodium salt for enhanced solubility. For medicinal inorganic chemistry & anti-TB metallodrug programs.

Sodium 4,6-Dimethylpyrimidine-2-Thiolate: Procurement-Relevant Baseline for Coordination Chemistry

Sodium 4,6-dimethylpyrimidine-2-thiolate (CAS 41840-27-1; molecular formula C₆H₇N₂NaS; MW 162.19) is the sodium salt of 4,6-dimethylpyrimidine-2-thiol, a heterocyclic thiolate ligand bearing symmetric methyl substituents at the pyrimidine 4- and 6-positions [1]. The compound serves as a versatile precursor for the in situ generation of the 4,6-dimethylpyrimidine-2-thiolate anion, which coordinates to transition metals via its sulfur (thiolate) and/or ring nitrogen atoms to form stable metal complexes [2]. Its sodium salt form provides enhanced solubility in polar solvents and convenient handling compared to the free thiol, making it the preferred reagent form for coordination chemistry, medicinal inorganic chemistry, and catalytic applications .

Ligand Precursor In situ generation of 4,6-dimethylpyrimidine-2-thiolate anion for transition metal coordination

Sodium Salt Form Enhanced polar-solvent handling over free thiol; supports aqueous/organic synthesis workflows

Steric Control Enables exclusive mononuclear trans-bis-chelate Pt(II)/Pd(II) complexes, avoiding dinuclear byproducts

• [1] Fisher Scientific. 2-Mercapto-4,6-Dimethylpyrimidin-Natriumsalz, 98 %, Thermo Scientific. CAS 41840-27-1. View Source
• [2] Lokhande, S. V.; Siddiki, A. A.; Singh, A. P.; Chauhan, R. S. Platinum (II) complexes derived from 4,6-dimethylpyrimidine-2-thiolate: Syntheses, structure and anti-tubercular studies. Journal of Organometallic Chemistry 2024, 1015, 123194. View Source

Why 4,6-Dimethyl Substitution Outperforms Generic Pyrimidine-2-Thiolates in Metal Coordination

The two methyl groups at the 4- and 6-positions of the pyrimidine ring are not inert spectators; they impose steric constraints that fundamentally alter the nuclearity, geometry, and product selectivity of metal complexes relative to unsubstituted or mono-substituted pyrimidine-2-thiolates [1]. In platinum coordination chemistry, 4,6-dimethylpyrimidine-2-thiolate exclusively yields mononuclear trans-bis-chelate complexes by suppressing dinuclear species formation—a steric outcome not observed with the parent pyrimidine-2-thiolate or 4-methylpyrimidine-2-thiolate [2]. Furthermore, in the context of anticancer metallodrug development, the 4,6-dimethylpyrimidine-2-thione ligand confers up to 7-fold superior activity against cisplatin-resistant ovarian cancer cells compared to cisplatin itself, a resistance-breaking property not uniformly shared by other heterocyclic thiones (e.g., benzothiazole-2-thione, S-4,6-dihydroxypyrimidine-2-thione) evaluated in the same study [3].

4,6-Dimethylpyrimidine-2-thiolate (Target) Exclusive mononuclear trans-Pt(II) products; reported resistance-breaking profile in cisplatin-resistant ovarian cancer models

Unsubstituted pyrimidine-2-thiolate Forms dinuclear cis-Pt(III)₂ complexes as major product; nuclearity and activity profile may not transfer

4,6-Dimethylpyrimidine-2-thiolate (Target) Predictable mononuclear scaffold; reported differential vibriocidal and anti-TB activity in metal complexes

4-Methylpyrimidine-2-thiolate / other thiones Mixed dinuclear/mononuclear products; resistance-breaking activity not consistently shared across heterocyclic thiones

• [1] Asada, O.; Umakoshi, K.; Tsuge, K.; Yabuuchi, S.; Sasaki, Y.; Onishi, M. Syntheses and Structures of Mono- and Dinuclear Platinum Complexes of Pyrimidine-2-thiolate and Its 4-Methyl and 4,6-Dimethyl Derivatives. Bulletin of the Chemical Society of Japan 2003, 76 (3), 549–555. View Source
• [2] Asada, O.; Umakoshi, K.; Tsuge, K.; Yabuuchi, S.; Sasaki, Y.; Onishi, M. Syntheses and Structures of Mono- and Dinuclear Platinum Complexes of Pyrimidine-2-thiolate and Its 4-Methyl and 4,6-Dimethyl Derivatives. Bulletin of the Chemical Society of Japan 2003, 76 (3), 549–555. View Source
• [3] Guerrero, E.; Miranda, S.; Lüttenberg, S.; Fröhlich, N.; Koenen, J.-M.; Mohr, F.; Cerrada, E.; Laguna, M.; Mendía, A. trans-Thionate Derivatives of Pt(II) and Pd(II) with Water-Soluble Phosphane PTA and DAPTA Ligands: Antiproliferative Activity against Human Ovarian Cancer Cell Lines. Inorganic Chemistry 2013, 52 (11), 6635–6647. View Source

Quantitative Differentiation Evidence Against Closest Structural and Functional Analogs

Steric Enforcement of Mononuclear Pt(II) Geometry vs. Dinuclear Analogs

A direct head-to-head synthetic comparison demonstrated that the steric bulk of the 4,6-dimethyl groups exerts decisive control over platinum complex nuclearity. Reaction of K₂[PtCl₄] with unsubstituted pyrimidine-2-thiol (pymSH) yields the dinuclear cis-[Ptᴵᴵᴵ₂Cl₂(pymS)₄] (1) as the major product. The 4-methylpyrimidine-2-thiolate (4-mpymS) produces a mixture of dinuclear [Pt₂Cl₂(4-mpymS)₄] (4) and mononuclear trans-[Pt(4-mpymS)₂] (5). In contrast, 4,6-dimethylpyrimidine-2-thiol (4,6-dmpymSH) gives exclusively the mononuclear trans-[Pt(4,6-dmpymS)₂] (7), with no dinuclear species detected [1]. This sterically driven nuclearity switch directly impacts the physicochemical properties, solubility, and biological accessibility of the resulting metal complexes.

Nuclearity control

Head-to-head

Exclusive mononuclear trans-[Pt(4,6-dmpymS)₂]; no dinuclear species

Supports predictable mononuclear complex synthesis

Direct synthetic comparison vs. unsubstituted and 4-methyl analogs

Evidence Dimension	Platinum complex nuclearity and geometry as a function of pyrimidine-2-thiolate substituent
Target Compound Data	4,6-Dimethylpyrimidine-2-thiolate (as sodium salt): exclusively mononuclear trans-[Pt(4,6-dmpymS)₂] (7); no dinuclear product observed
Comparator Or Baseline	Pyrimidine-2-thiolate (unsubstituted): major product dinuclear cis-[Ptᴵᴵᴵ₂Cl₂(pymS)₄] (1); 4-Methylpyrimidine-2-thiolate: mixture of dinuclear [Pt₂Cl₂(4-mpymS)₄] (4) and mononuclear trans-[Pt(4-mpymS)₂] (5)
Quantified Difference	Qualitative shift from dinuclear to exclusively mononuclear; complete suppression of dinuclear species for the 4,6-dimethyl derivative
Conditions	Reaction of K₂[PtCl₄] with the respective pyrimidine-2-thiol in the presence of NaHCO₃ or NaOCH₃; products characterized by single-crystal X-ray diffraction

Why This Matters

For procurement decisions in metallodrug discovery, the exclusive mononuclear product formation simplifies purification, improves batch-to-batch reproducibility, and provides a structurally well-defined metal complex scaffold that is preferred for structure-activity relationship (SAR) studies and regulatory documentation.

• [1] Asada, O.; Umakoshi, K.; Tsuge, K.; Yabuuchi, S.; Sasaki, Y.; Onishi, M. Syntheses and Structures of Mono- and Dinuclear Platinum Complexes of Pyrimidine-2-thiolate and Its 4-Methyl and 4,6-Dimethyl Derivatives. Bulletin of the Chemical Society of Japan 2003, 76 (3), 549–555. View Source

Superior Activity Against Cisplatin-Resistant Ovarian Cancer Cells

In a study directly comparing eight different heterocyclic thione ligands, trans-[M(SN)₂P₂] complexes (M = Pt, Pd) bearing the 4,6-dimethylpyrimidine-2-thione ligand (generated in situ from the sodium salt) were evaluated for antiproliferative activity against human ovarian cancer cell lines A2780 (cisplatin-sensitive) and A2780cisR (cisplatin-resistant). The complexes exhibited IC₅₀ values against A2780 cells comparable to cisplatin. Critically, against the cisplatin-resistant A2780cisR line, these compounds showed up to 7-fold higher activity than cisplatin [1]. This resistance-breaking property was evaluated across ten complexes and is a specific feature of this ligand class, not uniformly shared by other thiones (benzothiazole-2-thione, S-4,6-dihydroxypyrimidine-2-thione, S-1,3,4-thiadiazole-2-thione) tested under identical conditions.

Resistance-breaking activity

Cross-study comparable

Up to 7-fold higher activity vs. cisplatin in A2780cisR cells

Supports cisplatin-resistance research models

In vitro cell viability assay; Pt-thionate complexes

Evidence Dimension	In vitro antiproliferative activity (IC₅₀) against cisplatin-sensitive (A2780) and cisplatin-resistant (A2780cisR) human ovarian cancer cell lines
Target Compound Data	trans-[Pt(4,6-Me₂pymS)₂(PTA)₂] and trans-[Pt(4,6-Me₂pymS)₂(DAPTA)₂]: IC₅₀ against A2780 comparable to cisplatin; up to 7-fold higher activity than cisplatin in A2780cisR
Comparator Or Baseline	Cisplatin: standard of care; activity drops significantly in A2780cisR (resistance fold-change not directly quantified in abstract, but complexes show up to 7-fold superiority in resistant line)
Quantified Difference	Up to 7-fold higher activity in A2780cisR relative to cisplatin; IC₅₀ comparable to cisplatin in A2780
Conditions	In vitro cytotoxicity assay; human ovarian cancer cell lines A2780 and A2780cisR; MTT or comparable viability endpoint; complexes screened as trans-[M(SN)₂P₂] type

Why This Matters

Cisplatin resistance is a major clinical limitation in ovarian cancer treatment. A ligand precursor that consistently yields complexes with significant activity in resistant cell lines provides a strategic advantage for medicinal chemistry programs targeting platinum-resistant cancers.

• [1] Guerrero, E.; Miranda, S.; Lüttenberg, S.; Fröhlich, N.; Koenen, J.-M.; Mohr, F.; Cerrada, E.; Laguna, M.; Mendía, A. trans-Thionate Derivatives of Pt(II) and Pd(II) with Water-Soluble Phosphane PTA and DAPTA Ligands: Antiproliferative Activity against Human Ovarian Cancer Cell Lines. Inorganic Chemistry 2013, 52 (11), 6635–6647. View Source

Differential Vibriocidal Potency for Halophilic vs. Non-Halophilic Strain Discrimination

4,6-Dimethylpyrimidine-2-thiol (4,6-DMPT; the conjugate acid of the target thiolate) demonstrated differential vibriocidal activity when tested against 21 halophilic and 16 non-halophilic Vibrio clinical isolates. The mean MIC and MBC for halophilic strains were 32 μg/mL, whereas non-halophilic strains required 64 μg/mL—a consistent 2-fold differential [1]. This differential sensitivity enables in vitro discrimination between these two clinically and ecologically distinct Vibrio groups, complementing traditional markers such as growth on TCBS/CLED media, pteridine sensitivity, crystal violet, and Tween 80 hydrolysis [1]. The in vivo acute toxicity (LD₅₀) in mice was determined as 300 mg/kg body weight [1].

Halophilic differential

Head-to-head

MIC 32 µg/mL halophilic vs. 64 µg/mL non-halophilic vibrios

Supports Vibrio species differential screening

Across 37 clinical isolates; broth microdilution

Evidence Dimension	Minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) against halophilic versus non-halophilic Vibrio strains
Target Compound Data	4,6-DMPT: mean MIC/MBC = 32 μg/mL for halophilic vibrios (21 strains); mean MIC/MBC = 64 μg/mL for non-halophilic vibrios (16 clinical isolates); LD₅₀ = 300 mg/kg in mice
Comparator Or Baseline	Halophilic vibrios (21 strains) versus non-halophilic vibrios (16 clinical isolates) tested under identical conditions; differential also compared with pteridine, crystal violet, and Tween 80 hydrolysis as orthogonal markers
Quantified Difference	2-fold lower MIC/MBC for halophilic (32 μg/mL) versus non-halophilic (64 μg/mL) vibrios
Conditions	In vitro broth microdilution assay; 21 halophilic and 16 non-halophilic Vibrio clinical isolates; acute toxicity assessed in mice (LD₅₀ determination)

Why This Matters

This differential bioactivity profile is unique among reported pyrimidine-2-thiol analogs and provides a functional selection criterion: procurement of this compound enables development of diagnostic tools for Vibrio species differentiation, an application not supported by unsubstituted or mono-substituted pyrimidine-2-thiols.

• [1] Ray, R.; Das, A. K.; Dutta, N. K.; Chakrabarty, A. N.; Chaudhuri, B. N.; Seth, S.; Dastidar, S. G. Potentiality of a new compound for in vitro differentiation between halophilic and non-halophilic vibrios. Indian Journal of Experimental Biology 2002, 40 (2), 220–222. View Source

Anti-Tubercular Activity Superior to the Second-Line Drug Cycloserine

Ruthenium(II) complexes of general formula [Ru(Spym)(bipy)(P–P)]PF₆, where Spym = pyrimidine-2-thiolate anion, were evaluated for anti-Mycobacterium tuberculosis activity. All three complexes displayed MIC values against M. tuberculosis H37Rv that were more potent (lower MIC) than cycloserine, a WHO-recommended second-line drug used in the treatment of multidrug-resistant tuberculosis (MDR-TB) [1]. While this study employed the unsubstituted pyrimidine-2-thiolate, the 4,6-dimethyl analog has been separately demonstrated to form analogous Pt(II) complexes with anti-TB activity against the same H37RV strain [2], establishing a comparative framework wherein the 4,6-dimethyl substitution pattern provides the additional steric control benefits documented in Evidence Item 1.

Anti-TB class inference

Class-level

Reported MIC lower than cycloserine (Ru analog); Pt-dimethyl analog active against H37Rv

May support anti-TB metal complex screening

Validation of 4,6-dimethyl Pt(II) complexes needed

Evidence Dimension	Minimum inhibitory concentration (MIC) against M. tuberculosis H37Rv
Target Compound Data	[Ru(Spym)(bipy)(P–P)]PF₆ complexes: MICs lower than cycloserine against M. tuberculosis H37Rv (exact values reported in full text); [Pt(4,6-Me₂pymS)₂(P∩P)] complexes: active against M. tuberculosis H37RV [2]
Comparator Or Baseline	Cycloserine, a second-line anti-TB drug; MIC₉₀ for wild-type M. tuberculosis strains reported as ≤32 μg/mL in clinical studies
Quantified Difference	All three Ru-pyrimidine-2-thiolate complexes displayed MICs superior to cycloserine; exact fold-difference available in full-text article
Conditions	In vitro MIC determination against M. tuberculosis H37Rv strain; complexes characterized by X-ray crystallography, elemental analysis, and spectroscopic methods

Why This Matters

The pyrimidine-2-thiolate scaffold is validated against a clinically relevant drug-resistant pathogen benchmark (cycloserine). The 4,6-dimethyl derivative offers the additional advantage of synthetic predictability (exclusive mononuclear products) when incorporated into analogous anti-TB metal complexes.

• [1] Lima, B. A. V.; Corrêa, R. S.; Graminha, A. E.; Kuznetsov, A.; Ellena, J.; Pavan, F. R.; Leite, C. Q. F.; Batista, A. A. Anti-Mycobacterium tuberculosis and Cytotoxicity Activities of Ruthenium(II)/Bipyridine/Diphosphine/Pyrimidine-2-thiolate Complexes: The Role of the Non-Coordinated N-Atom. Journal of the Brazilian Chemical Society 2016, 27 (1), 30–40. View Source
• [2] Lokhande, S. V.; Siddiki, A. A.; Singh, A. P.; Chauhan, R. S. Platinum (II) complexes derived from 4,6-dimethylpyrimidine-2-thiolate: Syntheses, structure and anti-tubercular studies. Journal of Organometallic Chemistry 2024, 1015, 123194. View Source

Unique Helical Supramolecular Hg(II) Polymer for Mercury Sequestration

X-ray crystallographic analysis revealed that 4,6-dimethylpyrimidine-2-thiol (as the thiolate) reacts with mercury to form a multinuclear complex (HgL₂)ₙ characterized by an open HgN₃S₂ coordination core and a helix-like supramolecular polymerization through repetitive distant Hg(sp³d)···N(sp²) interactions along the crystallographic b-axis. The complex crystallizes in the monoclinic space group P2₁/c with unit cell parameters a = 11.808(2), b = 9.198(2), c = 14.702(3) Å, β = 112.19(3)°, Z = 4 (monomers) [1]. This helical supramolecular architecture is structurally distinct from conventional Hg-thiolate complexes (e.g., Hg-cysteine or Hg-glutathione motifs) that form discrete molecular species or simple polymeric chains. The free ligand additionally demonstrated potent inhibition of all common Gram-negative bacteria tested [1], suggesting potential ancillary antimicrobial benefit in antidote applications.

Mercury sequestration structure

Reported

Helical polymer (HgL₂)ₙ via Hg···N interactions; space group P2₁/c

Supports metal-sequestration polymer research

X-ray crystallography; solution dissociation confirmed

Evidence Dimension	Solid-state structure and supramolecular organization of Hg(II) complex
Target Compound Data	(HgL₂)ₙ where L = 4,6-dimethylpyrimidine-2-thiolate: HgN₃S₂ open core; helical polymerization via Hg···N interactions; space group P2₁/c, a = 11.808(2), b = 9.198(2), c = 14.702(3) Å, β = 112.19(3)°
Comparator Or Baseline	Conventional Hg-thiolate antidotes (e.g., 2,3-dimercaptopropanol, meso-2,3-dimercaptosuccinic acid, N-acetylcysteine): discrete molecular complexes without helical supramolecular architecture
Quantified Difference	Qualitative structural difference: helical polymer versus discrete molecular complexes; crystallographic parameters as above
Conditions	X-ray crystallography; complex synthesized from 4,6-dimethylpyrimidine-2-thiol and mercury salt; ¹H NMR in acetone-d₆ confirmed dissociation of supramolecular interactions in solution phase

Why This Matters

This compound's ability to sequester mercury into a structurally characterized, insoluble helical coordination polymer is mechanistically distinct from conventional dithiol chelators and may inform the design of next-generation metal-sequestering antidotes with defined solid-state architectures.

• [1] Das, A. K.; Seth, S.; Dastidar, S. G.; Chaudhuri, B. N.; Chakrabarty, A. N. The crystal and molecular structure of (HgL₂)ₙ (L = 4,6-dimethylpyrimidine-2-thiolate)—an unusual helical supramolecular assembly in solid phase: in search of a new antidote to mercury poisoning. Journal of Inorganic Biochemistry 1997, 65 (3), 207–218. View Source

High-Impact Application Scenarios Based on Differentiation Evidence

Cisplatin-Resistance-Breaking Pt(II)/Pd(II) Anticancer Candidates

Research groups focused on overcoming platinum resistance in ovarian cancer should procure sodium 4,6-dimethylpyrimidine-2-thiolate as the ligand precursor for synthesizing trans-[M(SN)₂P₂]-type complexes. The 4,6-dimethyl substitution on the pyrimidine-2-thione ligand confers up to 7-fold higher antiproliferative activity against cisplatin-resistant A2780cisR cells relative to cisplatin, while maintaining comparable potency in cisplatin-sensitive A2780 cells [1]. This resistance-breaking property, validated in a screen of ten complexes across eight thione ligands, provides a rational basis for selecting this specific thiolate over unsubstituted or alternative heterocyclic thiones for Structure-Activity Relationship (SAR) campaigns targeting resistant ovarian cancer phenotypes.

Sterically Controlled Mononuclear Complex Synthesis for Crystallographic Benchmarking

When the research objective requires a structurally homogeneous, mononuclear Pt(II) or Pd(II) bis-thiolate complex for crystallographic analysis or spectroscopic benchmarking, sodium 4,6-dimethylpyrimidine-2-thiolate is the preferred reagent. Unlike unsubstituted pyrimidine-2-thiolate (which yields dinuclear species) or 4-methylpyrimidine-2-thiolate (which gives mixed products), the 4,6-dimethyl derivative produces exclusively mononuclear trans-configured complexes, as established by direct comparative synthesis and single-crystal X-ray diffraction [2]. This simplifies purification, improves yield predictability, and provides a clean spectroscopic reference standard.

Metal Complex Libraries Targeting M. tuberculosis with Second-Line Drug Benchmarking

For medicinal chemistry programs targeting tuberculosis, sodium 4,6-dimethylpyrimidine-2-thiolate enables the synthesis of Pt(II) and Pd(II) complexes that have demonstrated activity against M. tuberculosis strain H37RV [3]. The broader pyrimidine-2-thiolate scaffold has been validated in Ru(II) complexes showing MICs superior to cycloserine, a WHO-recommended second-line anti-TB drug [4]. The 4,6-dimethyl substitution adds the critical advantage of predictable mononuclear product formation (see Evidence Item 1), which is essential for reproducible biological screening and eventual structure-activity optimization.

Differential Vibrio Species Identification Based on Halophilic Sensitivity

Public health and marine microbiology laboratories can utilize 4,6-dimethylpyrimidine-2-thiol (generated from the sodium salt by acidification) as a differential agent for distinguishing halophilic from non-halophilic Vibrio isolates. The compound exhibits a consistent 2-fold differential in MIC/MBC (32 μg/mL for halophilic vs. 64 μg/mL for non-halophilic strains across 37 clinical isolates) [5]. This differential sensitivity complements established markers (TCBS/CLED growth, pteridine, crystal violet, Tween 80 hydrolysis) and provides an additional phenotypic discrimination tool for epidemiological or taxonomic studies of Vibrio species.

Application

Selection Property

Validation Focus

Ovarian cancer cisplatin-resistance research

Resistance-model response context

Cell viability endpoint comparison

Mononuclear Pt/Pd complex synthesis

Steric control for exclusive mononuclear products

Crystallographic and spectroscopic characterization

M. tuberculosis inhibitor screening

Reported anti-TB scaffold activity

MIC endpoint against H37Rv strain

Vibrio species differential screening

Halophilic sensitivity differential

MIC/MBC endpoint differentiation

• [1] Guerrero, E.; Miranda, S.; Lüttenberg, S.; Fröhlich, N.; Koenen, J.-M.; Mohr, F.; Cerrada, E.; Laguna, M.; Mendía, A. trans-Thionate Derivatives of Pt(II) and Pd(II) with Water-Soluble Phosphane PTA and DAPTA Ligands: Antiproliferative Activity against Human Ovarian Cancer Cell Lines. Inorganic Chemistry 2013, 52 (11), 6635–6647. View Source
• [2] Asada, O.; Umakoshi, K.; Tsuge, K.; Yabuuchi, S.; Sasaki, Y.; Onishi, M. Syntheses and Structures of Mono- and Dinuclear Platinum Complexes of Pyrimidine-2-thiolate and Its 4-Methyl and 4,6-Dimethyl Derivatives. Bulletin of the Chemical Society of Japan 2003, 76 (3), 549–555. View Source
• [3] Lokhande, S. V.; Siddiki, A. A.; Singh, A. P.; Chauhan, R. S. Platinum (II) complexes derived from 4,6-dimethylpyrimidine-2-thiolate: Syntheses, structure and anti-tubercular studies. Journal of Organometallic Chemistry 2024, 1015, 123194. View Source
• [4] Lima, B. A. V.; Corrêa, R. S.; Graminha, A. E.; Kuznetsov, A.; Ellena, J.; Pavan, F. R.; Leite, C. Q. F.; Batista, A. A. Anti-Mycobacterium tuberculosis and Cytotoxicity Activities of Ruthenium(II)/Bipyridine/Diphosphine/Pyrimidine-2-thiolate Complexes: The Role of the Non-Coordinated N-Atom. Journal of the Brazilian Chemical Society 2016, 27 (1), 30–40. View Source
• [5] Ray, R.; Das, A. K.; Dutta, N. K.; Chakrabarty, A. N.; Chaudhuri, B. N.; Seth, S.; Dastidar, S. G. Potentiality of a new compound for in vitro differentiation between halophilic and non-halophilic vibrios. Indian Journal of Experimental Biology 2002, 40 (2), 220–222. View Source